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Compound of Interest

Compound Name: MR837

Cat. No.: B6590847

Essential Safety and Handling Guide for MR837

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of MR837 (CAS 1210906-48-1), a potent inhibitor of the NSD2-PWWP1 protein-protein
interaction.[1][2] Given its classification as a bioactive, potentially cytotoxic compound for anti-
cancer research, adherence to stringent safety protocols is mandatory to ensure personnel
safety and prevent environmental contamination.[2][3] This guide outlines the necessary
personal protective equipment (PPE), procedural controls, and disposal plans to be
implemented when working with this compound.

Compound Identification and Properties

MR837 is a small molecule designed to inhibit the histone-lysine N-methyltransferase NSD2,
making it a valuable tool in cancer research, particularly in studies related to multiple myeloma
and acute lymphoblastic leukemia.[2][4]
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Identifier Value
4-cyano-N-cyclopropyl-N-(2-thienylmethyl)-

IUPAC Name y _ yelopropyl-N-( y v
benzamide

CAS Number 1210906-48-1[1]

Molecular Formula

C16H14N20S[1]

Molecular Weight 282.4 g/mol [1]

Property Data

Appearance Solid

Purity >98%

Solubility DMSO: 210 mg/mL, Ethanol: 210 mg/mL][1]

Storage (Solid)

Store at -20°C

Storage (Stock Solution)

Store at -80°C

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling MR837. However, the

following minimum PPE is required at all times. Due to the potent nature of this compound,

engineering controls such as a certified chemical fume hood or a biological safety cabinet

should be used, especially when handling the solid compound or preparing stock solutions.
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Protection Type

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Prevents skin contact and
absorption. The outer glove
should be removed and
disposed of as hazardous
waste immediately after

handling the compound.

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects eyes from splashes or

aerosolized powder.

Body Protection

A dedicated, buttoned lab coat
with elastic cuffs. A disposable
gown should be worn over the
lab coat when handling larger

quantities.

Prevents contamination of

personal clothing.

Respiratory Protection

An N95-rated respirator or
higher is recommended when
handling the solid powder
outside of a containment

system.

Minimizes the risk of inhaling
aerosolized particles of the

compound.

Experimental Protocols: Safe Handling and Disposal

Workflow

The following protocols provide a step-by-step guide for the safe handling of MR837 from

receipt to disposal.

Compound Receipt and Storage

 Inspection: Upon receipt, inspect the external packaging for any signs of damage. If the
package is compromised, do not open it and consult with your institution's Environmental
Health and Safety (EHS) department.

» Decontamination: Before bringing the primary container into the lab, wipe the exterior with a
suitable decontaminating solution (e.g., 70% ethanol).
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o Storage: Store the solid compound in a clearly labeled, sealed container at -20°C in a
designated and restricted area. Stock solutions should be stored at -80°C.

Preparation of Stock Solutions

o Engineering Controls: All work with solid MR837 must be conducted in a certified chemical
fume hood, glove box, or biological safety cabinet to prevent inhalation of the powder.

o Weighing: Use a dedicated, calibrated analytical balance within the containment unit. Use
anti-static weighing dishes.

o Solubilization: Add the desired solvent (e.g., DMSO) to the solid compound slowly and cap
the vial securely. Vortex or sonicate as needed to ensure complete dissolution.

e Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and appropriate hazard symbols.

Use in Experiments

o Dilutions: Perform all dilutions of the stock solution within a chemical fume hood.
» Handling: Always wear the prescribed PPE when handling any solutions containing MR837.

e Transport: When moving solutions containing MR837, use a secondary container to prevent
spills.

Spill Management

» Evacuation: In case of a significant spill, evacuate the immediate area and alert others.

o Containment: For small spills, contain the spill using absorbent pads. Do not attempt to clean
up a large spill without proper training and equipment.

» Decontamination: Decontaminate the spill area according to your institution's EHS guidelines
for cytotoxic compounds.

» Waste Disposal: All materials used for spill cleanup must be disposed of as hazardous
cytotoxic waste.
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Disposal Plan

All waste contaminated with MR837 must be treated as hazardous cytotoxic waste and
segregated from regular laboratory waste.

e Solid Waste: This includes contaminated gloves, disposable gowns, weighing paper, and
pipette tips. Dispose of this waste in a designated, sealed, and clearly labeled cytotoxic
waste container.

e Liquid Waste: Unused or expired solutions containing MR837 should be collected in a
sealed, labeled hazardous waste container. Do not pour any amount down the drain.

o Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in
a designated sharps container for cytotoxic waste.

o Decontamination of Glassware: Reusable glassware should be decontaminated by soaking
in a suitable inactivating solution (consult your EHS department for recommended solutions)
before standard washing.

Workflow and Logical Relationships

The following diagram illustrates the key stages and decision points in the safe handling of
MR837.
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Caption: Workflow for the safe handling of MR837 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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